Cas no 1261850-32-1 (3-Bromo-5-hydroxymandelic acid)

• Product Name: 3-Bromo-5-hydroxymandelic acid
• CAS No: 1261850-32-1
• MF: C₈H₇BrO₄
• MW: 247.042782068253
• CID: 4962409
• Update Time: 2025-08-02

3-Bromo-5-hydroxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-hydroxymandelic acid

• Inchi： 1S/C8H7BrO4/c9-5-1-4(2-6(10)3-5)7(11)8(12)13/h1-3,7,10-11H,(H,12,13)
• InChI Key： SCINMWCYKYXXMJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C(C(=O)O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• XLogP3: 1.2
• Topological Polar Surface Area: 77.8

Additional information on 3-Bromo-5-hydroxymandelic acid

Comprehensive Analysis of 3-Bromo-5-hydroxymandelic acid (CAS No. 1261850-32-1): Properties, Applications, and Research Insights

3-Bromo-5-hydroxymandelic acid (CAS No. 1261850-32-1) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. As a derivative of mandelic acid, this brominated hydroxy-substituted variant exhibits distinct reactivity, making it valuable for synthetic applications. Researchers frequently search for "3-Bromo-5-hydroxymandelic acid synthesis," "CAS 1261850-32-1 applications," or "hydroxymandelic acid derivatives," reflecting its growing relevance in drug discovery and metabolic studies.

The molecular structure of 3-Bromo-5-hydroxymandelic acid combines a carboxyl group, hydroxyl group, and bromine atom, enabling diverse chemical transformations. This trifunctional characteristic allows it to serve as a building block for complex molecules, particularly in the development of enzyme inhibitors or chiral auxiliaries. Recent publications highlight its potential in addressing "targeted drug delivery systems" and "sustainable synthetic routes," aligning with the pharmaceutical industry's focus on precision medicine and green chemistry.

Analytical studies of CAS 1261850-32-1 reveal interesting physicochemical properties. Its solubility profile (polar solvents > non-polar solvents) and moderate acidity (pKa ~3.5) make it suitable for aqueous-phase reactions, a feature often queried as "3-Bromo-5-hydroxymandelic acid solubility" in scientific databases. Advanced characterization techniques like NMR (¹H, ¹³C) and HPLC-MS confirm its high purity (>98%) in commercial samples, addressing quality concerns raised in "pharmaceutical intermediates standards" discussions.

In metabolic research, the compound's structural similarity to endogenous metabolites sparks interest for "biochemical pathway modulation" applications. The bromine atom offers a heavy-atom effect for X-ray crystallography studies, while the hydroxyl group participates in hydrogen bonding – properties frequently explored in "protein-ligand interaction studies." These characteristics position 3-Bromo-5-hydroxymandelic acid as a versatile tool for structural biology and medicinal chemistry projects.

From a synthetic chemistry perspective, the compound's reactivity patterns attract attention for "selective functionalization strategies." The bromine site undergoes palladium-catalyzed cross-coupling (e.g., Suzuki reactions), while the carboxyl group enables amide bond formation – key transformations in modern "fragment-based drug design" approaches. Such versatility explains the rising search volume for "1261850-32-1 coupling reactions" in chemical literature databases.

Quality control protocols for CAS 1261850-32-1 typically involve chromatographic purity verification and elemental analysis, addressing the "high-purity chemical standards" demanded by regulatory agencies. Storage recommendations (2-8°C, inert atmosphere) and handling precautions (standard laboratory PPE) mirror best practices for sensitive organic intermediates, frequently discussed in "laboratory chemical management" guidelines.

Emerging applications in material science explore the compound's potential as a monomer for functional polymers, particularly in "biocompatible material development" research. The aromatic ring and multiple functional groups allow incorporation into polymer backbones with tailored properties, responding to growing interest in "smart biomaterials" and "drug-eluting matrices."

Environmental fate studies of 3-Bromo-5-hydroxymandelic acid indicate moderate biodegradability under aerobic conditions, a parameter increasingly important for "green chemistry metrics" evaluation. Its photostability profile and aqueous reactivity are subjects of ongoing investigation, particularly for "persistent organic pollutant" assessment frameworks.

The commercial availability of 1261850-32-1 from specialty chemical suppliers has expanded in recent years, with procurement inquiries often including "bulk 3-Bromo-5-hydroxymandelic acid" and "custom synthesis services." Pricing structures typically reflect the multi-step synthesis required to produce this intermediate at various purity grades (technical > HPLC > chiral).

Patent analysis reveals growing intellectual property activity around hydroxymandelic acid derivatives, particularly in therapeutic areas addressing "metabolic disorders" and "oxidative stress-related conditions." This trend underscores the compound's potential as a privileged scaffold in medicinal chemistry, driving further research into its "structure-activity relationships."

Comparative studies with analogous compounds (e.g., 5-hydroxymandelic acid, 3-chloro derivatives) provide valuable insights into "structure-property relationships" of aromatic hydroxy acids. Such investigations help optimize synthetic routes and application strategies for CAS 1261850-32-1, addressing common queries about "bromine vs. chlorine substituent effects."

Future research directions likely include exploring the compound's role in "asymmetric synthesis" and "organocatalysis," leveraging its chiral center and multiple functional groups. The development of more efficient synthetic methods remains an active area of investigation, responding to industry demands for "cost-effective pharmaceutical intermediates."